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Compound of Interest

Compound Name: Ethyl 5-oxo-L-prolinate

Cat. No.: B022160 Get Quote

Chemical Identity and Nomenclature
Ethyl 5-oxo-L-prolinate is a derivative of the amino acid L-proline. The core structure is a

pyrrolidine ring featuring a lactam (a cyclic amide) and an ethyl ester substituent.

Common Name: Ethyl 5-oxo-L-prolinate, Ethyl L-pyroglutamate

IUPAC Name: ethyl (2S)-5-oxopyrrolidine-2-carboxylate[1]

Synonyms: (S)-2-Pyrrolidone-5-carboxylic acid ethyl ester, H-PYR-OET[1]

CAS Number: 7149-65-7

Molecular Formula: C7H11NO3[2][3]

Molecular Weight: 157.17 g/mol [3][4]

Structural Representation:
The molecule consists of a five-membered pyrrolidinone ring with a ketone (oxo group) at

position 5. An ethoxycarbonyl group is attached to the chiral center at position 2 in the (S)

configuration.
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Starting Materials

Process

Final Product

L-Pyroglutamic Acid

Esterification Reaction
(Reflux, 16-24h)

Ethanol (Solvent/Reagent) SOCl₂ (Catalyst)

Solvent Removal
(Rotary Evaporation)

Aqueous Work-up
(NaHCO₃ Wash)

Drying & Filtration

Purification
(Distillation/Chromatography)

Ethyl 5-oxo-L-prolinate

Ethyl 5-oxo-L-prolinate
N-Alkylation or

N-Arylation
R-X, Base

N-Substituted Pyroglutamate Ester
Ester Hydrolysis or

Amidation

1. LiOH
2. Amine, Coupling Agent

Bioactive Carboxylic Acid
or Amide Derivative
(e.g., CNS Agent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC name for Ethyl 5-oxo-L-prolinate]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b022160#iupac-
name-for-ethyl-5-oxo-l-prolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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